molecular formula C9H9ClFNO2 B8783980 3-chloro-2-fluoro-N-methoxy-N-methylbenzamide CAS No. 680610-56-4

3-chloro-2-fluoro-N-methoxy-N-methylbenzamide

Cat. No.: B8783980
CAS No.: 680610-56-4
M. Wt: 217.62 g/mol
InChI Key: XBNWRYSQQSUPRJ-UHFFFAOYSA-N
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Description

3-chloro-2-fluoro-N-methoxy-N-methylbenzamide is a useful research compound. Its molecular formula is C9H9ClFNO2 and its molecular weight is 217.62 g/mol. The purity is usually 95%.
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Properties

CAS No.

680610-56-4

Molecular Formula

C9H9ClFNO2

Molecular Weight

217.62 g/mol

IUPAC Name

3-chloro-2-fluoro-N-methoxy-N-methylbenzamide

InChI

InChI=1S/C9H9ClFNO2/c1-12(14-2)9(13)6-4-3-5-7(10)8(6)11/h3-5H,1-2H3

InChI Key

XBNWRYSQQSUPRJ-UHFFFAOYSA-N

Canonical SMILES

CN(C(=O)C1=C(C(=CC=C1)Cl)F)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Prepared according to Method A step A from 3-chloro-2-fluorobenzoic acid (3.0 g, 17.2 mmol), N,O-dimethylhydroxylamine hydrochloride (2.34 g, 24 mmol), oxalyl chloride (1.5 mL, 17.2 mmol) and 5 mL of pyridine to give the title compound (3.3 g) as an oil. Used as is in the next prep
Quantity
3 g
Type
reactant
Reaction Step One
Name
N,O-dimethylhydroxylamine hydrochloride
Quantity
2.34 g
Type
reactant
Reaction Step Two
Quantity
1.5 mL
Type
reactant
Reaction Step Three
Quantity
5 mL
Type
solvent
Reaction Step Four

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